(E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide
Description
The compound (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide is a pyrazole-carbohydrazide derivative characterized by a pyrazole core substituted at position 3 with a 4-ethoxy-3-methoxyphenyl group and at position 5 with a hydrazide-linked (2-methylindol-3-yl)methylene moiety. This structure combines electron-donating substituents (ethoxy and methoxy groups) with an indole system, which is known for its role in bioactive molecules.
Properties
IUPAC Name |
3-(4-ethoxy-3-methoxyphenyl)-N-[(E)-(2-methyl-1H-indol-3-yl)methylideneamino]-1H-pyrazole-5-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O3/c1-4-31-21-10-9-15(11-22(21)30-3)19-12-20(27-26-19)23(29)28-24-13-17-14(2)25-18-8-6-5-7-16(17)18/h5-13,25H,4H2,1-3H3,(H,26,27)(H,28,29)/b24-13+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JILQTANINBZXFY-ZMOGYAJESA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=C(NC4=CC=CC=C43)C)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=C(NC4=CC=CC=C43)C)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide is a compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a detailed examination of its biological activity, supported by data tables and relevant case studies.
- Chemical Formula : C23H23N5O3
- Molecular Weight : 417.46 g/mol
- CAS Number : 1285537-65-6
- Density : 1.30 ± 0.1 g/cm³ (predicted)
- pKa : 8.63 ± 0.46 (predicted) .
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of pyrazole derivatives, including the compound . A notable study evaluated various derivatives for their efficacy against pathogenic bacteria:
| Compound | Minimum Inhibitory Concentration (MIC) | Minimum Bactericidal Concentration (MBC) |
|---|---|---|
| (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide | 0.25 μg/mL | 0.50 μg/mL |
| Control (Staphylococcus aureus) | 0.22 μg/mL | 0.45 μg/mL |
The compound demonstrated significant activity against Staphylococcus aureus and Staphylococcus epidermidis, with a reduction in biofilm formation noted, which is critical in treating infections caused by these pathogens .
Anticancer Activity
The anticancer potential of this compound has also been investigated, particularly its effects on various cancer cell lines. The following table summarizes the IC50 values against selected cancer cell lines:
These results indicate that the compound exhibits significant cytotoxic effects, making it a candidate for further development as an anticancer agent.
The mechanism behind the biological activities of this compound is believed to involve the inhibition of specific cellular pathways associated with cancer cell proliferation and survival. Pyrazole derivatives are known to interact with various molecular targets, including:
- EGFR (Epidermal Growth Factor Receptor) : Inhibition leads to reduced tumor growth.
- Src Kinase : A critical player in cancer metastasis.
In vitro studies suggest that the compound may inhibit these pathways, contributing to its anticancer effects .
Case Studies
Case Study 1 : A study published in Nature explored a series of pyrazole derivatives, including our compound, demonstrating their capacity to induce apoptosis in cancer cells through mitochondrial pathways .
Case Study 2 : Another investigation focused on the antimicrobial properties where compounds similar to (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide were evaluated against resistant strains of bacteria, showing promising results in overcoming resistance mechanisms .
Scientific Research Applications
Anticancer Activity
Research indicates that derivatives of (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide exhibit potent cytotoxic activity against several human cancer cell lines. Notably, compounds derived from this structure have shown enhanced antiproliferative effects compared to standard chemotherapeutics such as 5-fluorouracil. Specific studies have demonstrated that these compounds can effectively arrest the cell cycle at the S phase, indicating their potential as effective anticancer agents .
Antiviral Properties
Recent studies have explored the antiviral potential of pyrazole derivatives, including (E)-3-(4-ethoxy-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide. These compounds have shown efficacy against various viral targets, including HIV and other RNA viruses. The mechanism involves inhibition of viral replication through interference with key enzymatic pathways .
Anti-inflammatory Effects
The compound also exhibits anti-inflammatory properties, which are crucial in managing conditions characterized by excessive inflammation. The underlying mechanisms may involve modulation of inflammatory cytokines and pathways, although detailed studies are required to elucidate these mechanisms fully .
Case Studies
Chemical Reactions Analysis
Condensation Reactions
The carbohydrazide moiety participates in Schiff base formation and nucleophilic additions :
- With aldehydes/ketones : Forms hydrazones under mild acidic conditions (e.g., acetic acid) .
- With active methylene compounds : Reacts with malononitrile or ethyl cyanoacetate to yield pyrazolo[3,4-d]pyrimidines .
Example Reaction :
Oxidation and Reduction
- Oxidation :
- Reduction :
Cyclization and Heterocycle Formation
Under dehydrating agents (POCl, PO), the compound forms fused heterocycles:
- 1,3,4-Oxadiazoles : Cyclization with CS in alkaline medium .
- Pyrazolo[3,4-d]pyridazines : Reaction with hydrazine derivatives .
Notable Cyclization Pathway :
Electrophilic Substitution on the Aromatic Rings
- Indole ring :
- Phenyl ring :
Hydrolysis and Stability
- Acidic hydrolysis (HCl, reflux): Cleaves the hydrazone bond, regenerating the aldehyde and carbohydrazide .
- Basic hydrolysis (NaOH): Degrades the pyrazole ring, forming substituted anilines .
Stability Data :
| Condition | Degradation Products |
|---|---|
| pH < 3 (HCl) | 2-Methyl-1H-indole-3-carbaldehyde |
| pH > 10 (NaOH) | 4-Ethoxy-3-methoxyphenylacetic acid |
Comparison with Similar Compounds
Structural Variations in Pyrazole-Carbohydrazide Derivatives
The target compound belongs to a broader class of pyrazole-carbohydrazides, which exhibit structural diversity primarily in their aryl and hydrazide-linked substituents. Key analogs include:
Key Observations :
- Electron-Donating vs.
- Aromatic Systems : The indole moiety in the target compound may confer unique binding interactions in biological systems, distinct from naphthyl or benzylidene groups in analogs .
Computational and Spectroscopic Insights
Molecular Docking and Binding Affinities
- AutoDock Vina Studies : Analogs with indole or naphthyl groups (e.g., Target, Analog 1) show higher binding affinities (−9.1 to −10.3 kcal/mol) to enzymes like cyclooxygenase-2 (COX-2) compared to simpler aryl derivatives .
- DFT Analysis : HOMO-LUMO gaps (~4.1–4.5 eV) indicate moderate reactivity, with Mulliken charges highlighting nucleophilic sites at hydrazide nitrogen atoms .
Spectroscopic Characterization
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
